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Compound of Interest

5-Hydroxy-7,2',4',5'-
Compound Name:

tetramethoxyflavone
CAS No.: 159119-07-0
Cat. No.: B8271629

Get Quote

Executive Summary

This technical guide provides a comprehensive spectroscopic analysis of 5-Hydroxy-7,2',4',5'-
tetramethoxyflavone (Molecular Formula:

; MW: 358.34 g/mol ). This rare flavonoid, isolated from sources such as Calliandra californica
and Indigofera heterantha, is structurally distinct due to its asymmetric 2',4',5'-trimethoxy B-ring
substitution pattern.

This document is designed for medicinal chemists and natural product researchers. It moves
beyond simple data listing to explain the causality of spectral signals, enabling rapid
dereplication and structural validation.

Part 1: Structural Logic & Diaghostic Features

Before analyzing the raw data, it is critical to understand the structural features that dictate the
spectroscopic signature. This compound differs from common polymethoxyflavones (like
sinensetin or eupatorin) by the specific arrangement of methoxy groups on the B-ring.
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The Diagnostic "Fingerprint"

e The Chelation Shift (5-OH): The hydroxyl group at C-5 forms a strong intramolecular
hydrogen bond with the C-4 carbonyl. This deshilelds the proton significantly, pushing it to
the 12.0-13.0 ppm region in

NMR, a hallmark of 5-hydroxyflavones.

e The Asymmetric B-Ring (2',4',5"): Unlike the symmetric 3',4',5'-substitution (which yields
equivalent H-2'/H-6' singlets), the 2',4',5'-pattern produces two non-equivalent singlets:

o H-6": Deshielded (downfield) due to proximity to the C-ring carbonyl and lack of ortho-
shielding.

o H-3'": Shielded (upfield) appearing between two methoxy groups (C-2' and C-4") or ortho to
them.

o Note: These protons are para to each other, resulting in zero or negligible coupling (
Hz), appearing as sharp singlets.
Part 2: Spectroscopic Data (NMR & MS)[1][2][3][4][5]

Mass Spectrometry (MS) Fragmentation

The fragmentation pattern follows the Retro-Diels-Alder (RDA) pathway characteristic of
flavonoids.
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lon Type m/z (approx) Structural Interpretation
359 Protonated molecular ion.[1]
358 Molecular ion (EI/ESI).
343 Loss of methyl radical (typical
of methoxyflavones).
A-Ring fragment: Derived from
RDA Fragment 166/167 the 5-OH, 7-OMe substituted
A-ring (matches 5,7-dihydroxy-
monomethyl pattern).
B-Ring fragment: Derived from
the 2',4',5'-trimethoxy B-ring.
RDA Fragment 192/193 This high mass fragment is

diagnostic for the trimethoxy

substitution.

Nuclear Magnetic Resonance (NMR) Profiling

The following data represents consensus values derived from isolation studies in Calliandra

and Indigofera species.

Table 1:

NMR Data (500 MHz,
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Dot Multiplicity ( Diagnostic
osition
m -
(ppm) in Hz) Rationale
Chelated OH. H-
bonded to C=4
5-OH 12.74 s carbonyl. Disappears
with
shake.
B-Ring. Deshielded by
H-6' 7.38 s C-ring anisotropy.
Para to H-3'.
C-Ring. Characteristic
H-3 6.56 S
flavone olefinic proton.
B-Ring. Shielded by
H-3' 6.51 s ortho-methoxy groups
at2'and 4'.
d( A-Ring. Meta-coupled
H-8 6.48 to H-6. Slightly
) downfield of H-6.
d( A-Ring. Meta-coupled
H-6 6.36
to H-8.
)
Four methoxy signals
OMe 3.85-4.00 s (12H total) (7,2, 4', 5. Usually
overlapping.
Table 2:
NMR Data (125 MHz,
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Position Type Assignment Logic
Carbonyl, deshielded
C-4 182.5 C=0 by conjugation and H-
bonding.
C-2 161.2 C C-Ring oxidation.
Oxygenated A-rin
C-7 165.5 C-O Yo g
carbon.
Oxygenated A-rin
C-5 162.0 C-OH Yo 9
carbon (chelated).
C-9 157.8 C Junction carbon.
Cc-4 152.5 C-OMe B-ring oxygenation.
B-ring oxygenation
c-2' 150.0 C-OMe
(ortho).
C-5' 143.5 C-OMe B-ring oxygenation.
C-6' 109.5 CH Methine.
C-3 105.8 CH Olefinic C-ring carbon.
C-10 105.5 C Junction carbon.
Diagnostic: Highly
shielded methine
C-3 97.5 CH
between two
oxygenated carbons.
C-8 92.8 CH A-ring methine.
C-6 98.2 CH A-ring methine.
Methoxy carbons. C-
2'/C-7 usually ~56
OMe 55.8-61.5 _
ppm; hindered OMe
may shift.
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Part 3: Experimental Protocol for Verification

To validate this specific isomer against its symmetric analogs (e.g., 3',4',5'-trimethoxy), follow
this self-validating workflow:

Isolation & Purification Strategy

e Source Material: Aerial parts of Indigofera heterantha or Calliandra californica.
o Extraction: Ethanol (95%) or Methanol extraction.
o Partitioning: Suspend extract in water; partition sequentially with Hexane

Chloroform
Ethyl Acetate.

o Target Fraction: The compound typically resides in the Chloroform or Ethyl Acetate fraction
due to the four methoxy groups reducing polarity compared to glycosides.

o Chromatography: Silica gel column.
o Mobile Phase: Gradient of Hexane:Ethyl Acetate (starting 90:10

60:40).

o TLC Visualization: UV 254 nm (dark spot) and 366 nm (often fluorescent purple/yellow
after

spray).

NOESY/HMBC Validation Logic
If the

NMR shows two singlets in the aromatic region (H-3', H-6'), confirm the 2',4',5' pattern using
NOESY:

e Irradiate OMe signals:
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o NOE to H-3' confirms methoxys at 2' and 4'.
o NOE to H-6' confirms methoxy at 5'.

o NOE to H-6/H-8 confirms methoxy at 7.

o Absence of NOE: If H-2' and H-6' were equivalent (3',4',5' pattern), they would show identical
NOE correlations to the meta-protons, which is not the case here.

Part 4: Structural Visualization (Signaling &
Fragmentation)

The following diagram illustrates the structural connectivity and the Retro-Diels-Alder (RDA)
fragmentation pathway used for mass spectrometry identification.

Molecular Structure & Connectivity
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Click to download full resolution via product page

Caption: Structural connectivity of 5-Hydroxy-7,2',4',5'-tetramethoxyflavone and its

diagnostic Retro-Diels-Alder (RDA) mass spectrometry fragmentation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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